Cas no 61278-81-7 (1-(Diethoxymethyl)imidazole)

• Product Name: 1-(Diethoxymethyl)imidazole
• CAS No: 61278-81-7
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD00956331
• CID: 512251
• PubChem ID: 57649666
• Update Time: 2025-08-03

1-(Diethoxymethyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(diethoxymethyl)-
• 1-(DIETHOXYMETHYL)IMIDAZOLE
• 1-(1,1-diethoxymethyl)-1H-imidazole
• 1-(diethoxy)methylimidazole
• 1-(diethoxymethyl)-1H-imidazole
• 1-bis(ethoxy)methylimidazole
• 1-DEM-imidazole
• 1H-Imidazole,1-(diethoxymethyl)
• N-(diethoxymethyl)imidazole
• DB-053829
• 1-diethoxymethyl-1h-imidazole
• EN300-181928
• F14529
• imidazole-l-carboxaldehyde diethyl acetal
• SCHEMBL57725
• AKOS000320657
• 1-Diethoxymethylimidazole
• 61278-81-7
• CS-0331628
• MFCD00956331
• 1-(Diethoxymethyl)imidazole, >=97.0%
• NNQBAGFIYBBAFL-UHFFFAOYSA-N
• N-diethoxymethylimidazole
• 1-(Diethoxymethyl)imidazole

• MDL： MFCD00956331
• Inchi： 1S/C8H14N2O2/c1-3-11-8(12-4-2)10-6-5-9-7-10/h5-8H,3-4H2,1-2H3
• InChI Key： NNQBAGFIYBBAFL-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C=NC=C1)OCC

Computed Properties

• Exact Mass: 170.10600
• Monoisotopic Mass: 170.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.041 g/mL at 20 °C(lit.)
• Boiling Point: 259.7±30.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Refractive Index: n20/D 1.464
• PSA: 36.28000
• LogP: 1.41220
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(Diethoxymethyl)imidazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(Diethoxymethyl)imidazole

Introduction to CAS No 61278-81-7: 1-(Diethoxymethyl)Imidazole

CAS No 61278-81-7, commonly referred to as 1-(Diethoxymethyl)Imidazole, is a significant compound in the field of organic chemistry. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The diethoxymethyl substituent attached to the imidazole ring imparts unique chemical properties, making it a versatile building block for various chemical syntheses.

The structure of 1-(Diethoxymethyl)Imidazole consists of an imidazole ring with a diethoxymethyl group at the 1-position. This substitution pattern influences the compound's reactivity and stability, making it suitable for use in various chemical reactions. Recent studies have highlighted its potential in the synthesis of bioactive molecules, particularly in drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders.

In terms of physical properties, CAS No 61278-81-7 exhibits good solubility in organic solvents, which facilitates its use in solution-based reactions. Its thermal stability is also noteworthy, allowing it to be employed in high-temperature synthetic processes without decomposition. These characteristics make it an attractive candidate for both academic research and industrial applications.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 1-(Diethoxymethyl)Imidazole. Researchers have explored catalytic approaches and green chemistry techniques to enhance the efficiency and sustainability of its production. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The application of CAS No 61278-81-7 extends beyond traditional chemical synthesis. It has been utilized as a ligand in metal-catalyzed reactions, where its ability to coordinate with metal centers enhances catalytic activity. This property has been leveraged in the development of novel catalysts for industrial processes, such as olefin polymerization and cross-coupling reactions.

In the pharmaceutical industry, 1-(Diethoxymethyl)Imidazole has shown promise as a scaffold for drug design. Its ability to form hydrogen bonds and its favorable pharmacokinetic profile make it an ideal candidate for developing bioactive compounds. Recent studies have demonstrated its potential in inhibiting key enzymes involved in disease pathways, paving the way for new therapeutic interventions.

The environmental impact of using CAS No 61278-81-7 has also been a topic of interest among researchers. Efforts are being made to assess its biodegradability and toxicity to ensure that its use aligns with sustainable practices. Preliminary findings suggest that it exhibits low toxicity, which is a positive indicator for its safe application in various industries.

In conclusion, CAS No 61278-81-7: 1-(Diethoxymethyl)Imidazole is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques highlight its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is expected to play an even more significant role in driving innovation across various fields.